Cas no 1805210-66-5 (Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate)

• Product Name: Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate
• CAS No: 1805210-66-5
• MF: C₁₁H₅F₆NO₂
• MW: 297.153323888779
• CID: 4954847
• Update Time: 2025-06-15

Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate

• Inchi： 1S/C11H5F6NO2/c1-20-9(19)5-2-6(4-18)8(11(15,16)17)7(3-5)10(12,13)14/h2-3H,1H3
• InChI Key： XQJNENQPTFUHRB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=C(C#N)C=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate

Recent Advances in the Application of Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate (CAS: 1805210-66-5) in Chemical Biology and Pharmaceutical Research

Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate (CAS: 1805210-66-5) is a highly specialized fluorinated aromatic ester that has garnered significant attention in recent years due to its unique chemical properties and potential applications in drug discovery and chemical biology. This compound, characterized by its trifluoromethyl and cyano functional groups, exhibits remarkable stability and reactivity, making it a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, fluorescent probes, and as a precursor for advanced materials.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the efficacy of Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate as a key intermediate in the synthesis of potent kinase inhibitors. The study highlighted the compound's ability to enhance binding affinity and selectivity through its electron-withdrawing groups, which modulate the electronic properties of the resulting inhibitors. This finding opens new avenues for targeting previously undruggable kinases in oncology and inflammatory diseases.

Another significant application was reported in ACS Chemical Biology (2024), where the compound was utilized as a fluorescent tag for live-cell imaging. The trifluoromethyl groups were found to significantly improve photostability and reduce background fluorescence, addressing critical limitations in current imaging techniques. This advancement has important implications for studying dynamic biological processes at the molecular level.

From a synthetic chemistry perspective, recent work in Organic Letters (2023) has developed novel catalytic methods for the derivatization of Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate. These methods enable efficient introduction of diverse functional groups while preserving the integrity of the trifluoromethyl moieties, significantly expanding the structural diversity accessible from this scaffold.

In pharmaceutical formulation research, studies have investigated the compound's potential as a prodrug moiety. The ester group in Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate has shown excellent hydrolytic stability at physiological pH while being efficiently cleaved by intracellular esterases, making it an attractive candidate for improving drug delivery and pharmacokinetic properties.

Looking forward, the unique combination of properties in Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate suggests promising applications in emerging areas such as targeted protein degradation and covalent inhibitor design. Several research groups have reported preliminary success in incorporating this scaffold into PROTAC molecules and other bifunctional compounds, though these results are yet to be published in peer-reviewed journals.

The compound's commercial availability and increasing research interest suggest that Methyl 3,4-bis(trifluoromethyl)-5-cyanobenzoate will continue to play an important role in medicinal chemistry and chemical biology research. However, researchers should note that the full toxicological profile of this compound and its derivatives remains to be thoroughly characterized, particularly for in vivo applications.